Cas no 873006-35-0 (1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene
• CAS No: 873006-35-0
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 719516
• PubChem ID: 21017975
• Update Time: 2025-10-30

1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene
• 2-Chloro-4-methyl-5-nitrobenzotrifluoride
• Benzene,1-chloro-5-methyl-4-nitro-2-(trifluoromethyl)-
• MFCD04972734
• 873006-35-0
• Benzene, 1-chloro-5-methyl-4-nitro-2-(trifluoromethyl)-
• 4-chloro-5-trifluoromethyl-2-methylnitrobenzene
• BS-29781
• DTXSID70610211
• SCHEMBL1770886
• DB-390941

• MDL： MFCD04972734
• Inchi： 1S/C8H5ClF3NO2/c1-4-2-6(9)5(8(10,11)12)3-7(4)13(14)15/h2-3H,1H3
• InChI Key： LIPQGRMXUIBTTR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene

Comprehensive Overview of 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene (CAS No. 873006-35-0)

1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene (CAS No. 873006-35-0) is a specialized aromatic compound widely utilized in organic synthesis and industrial applications. Its unique molecular structure, featuring a chloro, methyl, nitro, and trifluoromethyl substituents, makes it a versatile intermediate in the production of agrochemicals, pharmaceuticals, and advanced materials. The compound's CAS number 873006-35-0 is frequently searched by researchers and chemists seeking high-purity reagents for synthetic pathways.

In recent years, the demand for nitroaromatic compounds like 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene has surged due to their role in developing crop protection agents and electronic materials. With growing interest in sustainable chemistry, this compound is often discussed in forums exploring green synthesis methods or low-waste manufacturing. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are pivotal in modern drug discovery and material science.

The synthesis of 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene typically involves electrophilic aromatic substitution reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for quality verification. Researchers often query "synthesis optimization for CAS 873006-35-0" or "applications of trifluoromethylbenzene derivatives", reflecting its relevance in cutting-edge research.

From an industrial perspective, 873006-35-0 is valued for its stability and reactivity under controlled conditions. It serves as a precursor for photoactive materials used in OLED technology and sensors, aligning with trends in smart materials development. Environmental considerations also drive interest in biodegradable alternatives to traditional intermediates, though 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene remains irreplaceable in specific high-performance applications.

Safety protocols for handling this compound emphasize proper ventilation and personal protective equipment (PPE), consistent with industry standards for nitro-containing compounds. Regulatory compliance, particularly regarding REACH and GHS classifications, is another frequent search topic among procurement specialists. As innovation accelerates, CAS 873006-35-0 continues to attract attention for its potential in catalysis and nanomaterial functionalization.

In summary, 1-Chloro-5-methyl-4-nitro-2-(trifluoromethyl)benzene exemplifies the intersection of traditional chemistry and emerging technologies. Its multifaceted applications and ongoing research ensure its prominence in scientific literature and commercial workflows. For detailed technical specifications or collaborative opportunities, consulting specialized chemical databases or academic publications is recommended.